Cas no 197245-29-7 (N-Bsmoc-L-methionine)

• Product Name: N-Bsmoc-L-methionine
• CAS No: 197245-29-7
• MF: C₁₅H₁₇NO₆S₂
• MW: 371.428581953049
• CID: 92298
• PubChem ID: 7578031
• Update Time: 2025-06-08

N-Bsmoc-L-methionine Chemical and Physical Properties

Names and Identifiers

• N-Bsmoc-L-methionine
• N-(Benzo[b]thiophenesulphone-2-methoxycarbonyl)-L-methionine~Bsmoc-Met-OH
• (2S)-2-[(1,1-dioxo-1-benzothiophen-2-yl)methoxycarbonylamino]-4-methylsulfanylbutanoic acid
• N-{[(1,1-dioxido-1-benzothiophen-2-yl)methoxy]carbonyl}-L-methionine
• Bsmoc-Met-OH
• N-(Benzo[b]thiophenesulfone-2-methoxycarbonyl)-L-methionine
• 197245-29-7
• DTXSID90428830
• L-Methionine, N-[[(1,1-dioxidobenzo[b]thien-2-yl)methoxy]carbonyl]-
• AKOS024348912
• (((1,1-Dioxidobenzo[b]thiophen-2-yl)methoxy)carbonyl)-L-methionine

• MDL： MFCD03792474
• Inchi： 1S/C15H17NO6S2/c1-23-7-6-12(14(17)18)16-15(19)22-9-11-8-10-4-2-3-5-13(10)24(11,20)21/h2-5,8,12H,6-7,9H2,1H3,(H,16,19)(H,17,18)/t12-/m0/s1
• InChI Key： RBUIRQRLLHQRDV-LBPRGKRZSA-N
• SMILES： S1(C2C=CC=CC=2C=C1COC(N[C@H](C(=O)O)CCSC)=O)(=O)=O
• BRN： 8278161

Computed Properties

• Exact Mass: 371.04981
• Monoisotopic Mass: 371.04972961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 143Ų

Experimental Properties

• Density: 1.44
• Melting Point: 116°C
• Boiling Point: 670.5°Cat760mmHg
• Flash Point: 359.3°C
• Refractive Index: 1.615
• PSA: 109.77
• LogP: 3.03250

N-Bsmoc-L-methionine Security Information

• Safety Instruction： 22-24/25
• Safety Term：S22;S24/25